Cas no 5639-34-9 (1-Amino-2-naphthol-6-sulfonic acid)

• Product Name: 1-Amino-2-naphthol-6-sulfonic acid
• CAS No: 5639-34-9
• MF: C₁₀H₉NO₄S
• MW: 239.247761487961
• CID: 945305
• Update Time: 2025-09-18

1-Amino-2-naphthol-6-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 1-Amino-2-naphthol-6-sulfonic acid
• 5-amino-6-hydroxynaphthalene-2-sulfonic acid
• Q2Y998KIHZ
• 2-Naphthalenesulfonic acid, 5-amino-6-hydroxy-
• 5-Amino-6-hydroxy-2-naphthalenesulfonic acid
• VLDABBRVDVXQPV-UHFFFAOYSA-N
• 1-amino-2-naphthol-6-sulphonic acid
• 1-Amino-2-hydroxynaphthalene-6-sulfonic acid
• 1-amino-2-hydroxy-naphthalene-6-sulphonic acid
• Q27286932

• Inchi： 1S/C10H9NO4S/c11-10-8-3-2-7(16(13,14)15)5-6(8)1-4-9(10)12/h1-5,12H,11H2,(H,13,14,15)
• InChI Key： VLDABBRVDVXQPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=C(C=CC=2C=1)O)N)(=O)(=O)O

Computed Properties

• Exact Mass: 239.025
• Monoisotopic Mass: 239.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.627g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.748
• LogP: 3.03630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates